2-Chloro-3-(4-phenyl-1-piperazinyl)naphthoquinone

• IUPAC Name: 2-chloro-3-(4-phenylpiperazin-1-yl)naphthalene-1,4-dione
• InChI: InChI=1S/C20H17ClN2O2/c21-17-18(20(25)16-9-5-4-8-15(16)19(17)24)23-12-10-22(11-13-23)14-6-2-1-3-7-14/h1-9H,10-13H2
• InChI Key: VVCXACYNOIORRL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C3=C(C(=O)C4=CC=CC=C4C3=O)Cl
• Molecular Formula: C20H17ClN2O2
• Molecular Weight: 352.8 g/mol
• CAS RN: 135127-46-7

Description

2-Chloro-3-(4-phenyl-1-piperazinyl)naphthoquinone is a chemical compound with the linear formula C20H17ClN2O2. It has a molecular weight of 352.824. This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Scientific Research Applications

Acetylcholinesterase Inhibitors

. These inhibitors work by blocking the action of acetylcholinesterase, an enzyme that breaks down acetylcholine in the brain. .

Anxiolytic Agents

. These derivatives have shown good docking scores and in vivo anxiolytic activity. .

Anticonvulsant Agents

. .

Safety and Hazards

Sigma-Aldrich provides this compound as part of a collection of rare and unique chemicals and does not collect analytical data for this product. The buyer assumes responsibility to confirm product identity and/or purity.

Mechanism of Action

Target of Action

Related compounds have been shown to inhibit acetylcholinesterase , suggesting that this compound may have a similar target.

Mode of Action

It’s worth noting that related compounds have been shown to inhibit acetylcholinesterase , which could suggest a similar mode of action for this compound.

Biochemical Pathways

If this compound acts similarly to related compounds, it may affect the cholinergic system by inhibiting acetylcholinesterase . This would increase the concentration of acetylcholine in the synaptic cleft, enhancing cholinergic transmission.

Pharmacokinetics

The compound has a predicted logp value of 389, suggesting it is lipophilic and may readily cross cell membranes . Its predicted water solubility at 25°C is 28.69 mg/L , which may affect its bioavailability.

Result of Action

If it acts as an acetylcholinesterase inhibitor like related compounds, it could potentially enhance cholinergic transmission, which could have effects on memory and cognition .

Q & A

Q1: What is the main chemical reaction involving 2-chloro-3-(4-phenylpiperazin-1-yl)naphthalene-1,4-dione discussed in the research paper?

A1: The research paper focuses on synthesizing novel N,S-substituted naphthoquinone analogues. Specifically, 2-chloro-3-(4-phenylpiperazin-1-yl)naphthalene-1,4-dione (1) reacts with allyl mercaptan to yield 2-(allylthio)-3-(4-phenylpiperazin-1-yl)naphthalene-1,4-dione (2). This reaction replaces the chlorine atom in the starting compound with an allylthio group. [] You can find the paper here:

Q2: How was the newly synthesized 2-(allylthio)-3-(4-phenylpiperazin-1-yl)naphthalene-1,4-dione characterized?

A2: The researchers employed several spectroscopic techniques to confirm the structure of the synthesized 2-(allylthio)-3-(4-phenylpiperazin-1-yl)naphthalene-1,4-dione (2). These included Fourier-transform infrared spectroscopy (FT-IR), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). [] These techniques provide complementary information about the functional groups, connectivity, and molecular weight of the compound, confirming its successful synthesis.